2-Amino-6-(trifluoromethyl)benzonitrile

• IUPAC Name: 2-amino-6-(trifluoromethyl)benzonitrile
• InChI: InChI=1S/C8H5F3N2/c9-8(10,11)6-2-1-3-7(13)5(6)4-12/h1-3H,13H2
• InChI Key: HKKKKTUZACXWLU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)N)C#N)C(F)(F)F
• Molecular Formula: C8H5F3N2
• DSSTOX Substance ID: DTXSID20627056
• Molecular Weight: 186.13 g/mol
• CAS RN: 58458-11-0

Description

“2-Amino-6-(trifluoromethyl)benzonitrile” is a chemical compound with the molecular formula C8H5F3N2. It has a molecular weight of 186.14. It is used in the synthesis of benzimidazoles, which can act as potential candidates in the treatment of breast cancer due to their ability to inhibit the growth of endothelial cells.

Synthesis Analysis

The synthesis of “2-Amino-6-(trifluoromethyl)benzonitrile” involves several steps. A new and efficient method has been developed for the synthesis of 2-trifluoromethyl benzimidazoles, benzoxazoles, and benzothiazoles in good to excellent yields by the condensation of diamines or amino (thio)phenols with in situ generated CF3CN.

Molecular Structure Analysis

The molecular structure of “2-Amino-6-(trifluoromethyl)benzonitrile” is represented by the InChI code: 1S/C8H5F3N2/c9-8(10,11)6-2-1-3-7(13)5(6)4-12/h1-3H,13H2.

Chemical Reactions Analysis

The chemical reactions involving “2-Amino-6-(trifluoromethyl)benzonitrile” are complex and involve several steps. For example, one method involves the use of hydrogenation under specific conditions.

Physical And Chemical Properties Analysis

“2-Amino-6-(trifluoromethyl)benzonitrile” is a solid at room temperature. It has a boiling point of 70-73°C and a melting point greater than 110°C.

Scientific Research Applications

Synthesis of Benzimidazoles

2-Amino-6-(trifluoromethyl)benzonitrile: is a valuable starting material in the synthesis of benzimidazoles . Benzimidazoles are heterocyclic compounds with a wide range of biological activities and are used in the development of pharmaceuticals. .

Safety And Hazards

“2-Amino-6-(trifluoromethyl)benzonitrile” is classified as a hazardous substance. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled. Therefore, it is recommended to use personal protective equipment, ensure adequate ventilation, and avoid dust formation when handling this compound.

Synthesis routes and methods I

Procedure details

2-(4-Methoxybenzylamino)-6-(trifluoromethyl)benzonitrile (Example 144c) (3.49 g, 11.4 mmol) was treated with trifluoroacetic acid (TFA) (35 mL) at 0° C., and then stirred at room temperature for 20 min. The TFA was removed under vacuum, and the residue was dissolved in CH2Cl2 (150 mL) and washed with 1M NaOH. The organic layer was dried with MgSO4, filtered and removed under vacuum. The crude product was purified by chromatography on silica gel eluting with CH2Cl2 to give 2.12 g (99%) 2-amino-6-(trifluoromethyl)benzonitrile as a white solid. 1H NMR (400 MHz, DMSO-d6) δ 7.45 (m, 1H), 7.07 (m, 1H), 6.96 (m, 1H), 6.60 (br s, 2H).

Synthesis routes and methods II

Procedure details

2-Fluoro-6-trifluoromethylbenzenecarbonitrile was heated at 100° C. in a saturated solution of NH3 in EtOH overnight. The reaction mixture was concentrated and the residue was purified by column chromatography on silicagel (EtOAc/Hexanes 1:5), to obtain the title compound as a white solid. GC/MS m/z 186.1 (M+), Rt 10.1 minutes.

Synthesis routes and methods III

Procedure details

To 21 g. of dry pyridine is added slowly with stirring 23 g. (0.26 mol.) of cuprous cyanide. The mixture rapidly solidifies and is then heated to 125°. Excess pyridine is boiled off and the temperature is decreased to 110°. 3-Amino-2-bromobenzotrifluoride (48 g., 0.20 mol.) is added with stirring and the reaction mixture is heated to 165°-170° for 75 minutes. The mixture is then cooled to 90° and a solution of 75 g. (1.05 mol.) of sodium cyanide in 75 ml. of water is added followed by 250 ml. of benzene. The resulting mixture is stirred for one hour, the layers are separated and the benzene layer is washed with water, dried and evaporated to give 2-cyano-3-trifluoromethylaniline.